Cas no 1542216-06-7 (3-Pyridinol, 4,5-diamino-)

3-Pyridinol, 4,5-diamino- structure
3-Pyridinol, 4,5-diamino- structure
Product Name:3-Pyridinol, 4,5-diamino-
CAS No:1542216-06-7
MF:C5H7N3O
MW:125.128580331802
CID:2135178
Update Time:2023-08-04

3-Pyridinol, 4,5-diamino- Chemical and Physical Properties

Names and Identifiers

    • 4,5-diamino-3-Pyridinol
    • 3-Pyridinol, 4,5-diamino-
    • Inchi: 1S/C5H7N3O/c6-3-1-8-2-4(9)5(3)7/h1-2,9H,6H2,(H2,7,8)
    • InChI Key: HOXZEGQWKXRESD-UHFFFAOYSA-N
    • SMILES: OC1=CN=CC(=C1N)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.2
  • Topological Polar Surface Area: 85.2
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